![molecular formula C20H21ClN2O2 B5157400 5-(4-morpholinylacetyl)-5H-dibenzo[b,f]azepine hydrochloride](/img/structure/B5157400.png)
5-(4-morpholinylacetyl)-5H-dibenzo[b,f]azepine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(4-morpholinylacetyl)-5H-dibenzo[b,f]azepine hydrochloride is a chemical compound that has been widely used in scientific research for its potential therapeutic effects. This compound is also known as clozapine-N-oxide (CNO) and is a derivative of clozapine, a medication used to treat schizophrenia. CNO has been used to study the function of specific neurons in the brain and to investigate the potential of optogenetics, a technique that uses light to control the activity of cells.
Mechanism of Action
CNO acts as an agonist for the Designer Receptor Exclusively Activated by Designer Drugs (DREADDs). DREADDs are modified G protein-coupled receptors that are activated by specific ligands such as CNO. When CNO binds to the DREADD receptor, it activates a signaling pathway that leads to changes in neuronal activity.
Biochemical and Physiological Effects:
CNO has been shown to have a number of biochemical and physiological effects. In animal studies, CNO has been shown to modulate neuronal activity in specific brain regions, leading to changes in behavior and physiology. CNO has also been shown to have anti-inflammatory effects, which may be relevant for the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using CNO in scientific research is its specificity. CNO can be used to activate specific neurons, allowing researchers to study the effects of specific neuronal activity on behavior and physiology. However, one of the limitations of using CNO is that it can have off-target effects, meaning that it can activate other receptors in addition to the DREADD receptor. This can lead to unintended effects on behavior and physiology.
Future Directions
There are a number of potential future directions for research involving CNO. One area of interest is the development of new DREADD receptors that are more specific and have fewer off-target effects. Another area of interest is the use of CNO in the treatment of certain diseases, such as inflammation and autoimmune disorders. Additionally, CNO may be used to study the effects of specific neuronal activity on complex behaviors such as decision-making and social interactions.
Synthesis Methods
The synthesis of CNO involves the reaction of clozapine with N-chloromorpholine in the presence of a base such as potassium carbonate. The resulting product is then treated with hydrochloric acid to yield the hydrochloride salt of CNO. This process is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
CNO has been used extensively in scientific research to study the function of specific neurons in the brain. This compound is used in optogenetics, a technique that uses light to control the activity of cells. By introducing genes that code for light-sensitive proteins into specific neurons, researchers can use light to activate or inhibit the activity of these cells. CNO is used to activate these light-sensitive proteins, allowing researchers to study the effects of specific neuronal activity on behavior and physiology.
properties
IUPAC Name |
1-benzo[b][1]benzazepin-11-yl-2-morpholin-4-ylethanone;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O2.ClH/c23-20(15-21-11-13-24-14-12-21)22-18-7-3-1-5-16(18)9-10-17-6-2-4-8-19(17)22;/h1-10H,11-15H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRHHZSQZZKMPJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CC(=O)N2C3=CC=CC=C3C=CC4=CC=CC=C42.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.